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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoic acid

Cat. No.: B125228

An In-depth Technical Guide to the Physical and Chemical Properties of 2,4,5-
Trifluorobenzoic Acid

Introduction

2,4,5-Trifluorobenzoic acid (CAS No. 446-17-3) is a fluorinated aromatic carboxylic acid.[1][2]
It serves as a crucial intermediate in the synthesis of various pharmaceuticals, notably
guinolone antibacterials like Temafloxacin, as well as in the production of agrochemicals and
liquid crystals.[2][3] The presence of three electron-withdrawing fluorine atoms on the benzene
ring significantly influences its chemical reactivity and physical properties, making it a valuable
building block in medicinal chemistry and materials science.[2][4] This guide provides a
comprehensive overview of its core physical and chemical properties, supported by
experimental protocols and data visualizations.

Chemical Structure and Identifiers

The fundamental structure and key identifiers for 2,4,5-Trifluorobenzoic acid are detailed
below.
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End Product: 2,4,5-Trifluorobenzoic Acid
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Prepare Acid Solution
(e.g., 0.28g of acid in 10cm? ethanol + 90cm? water)

Calibrate pH Probe
(Using standard buffer solutions)

'

Titration Setup
(Place pH probe in acid solution; Fill burette with 0.10 M NaOH)

Perform Titration
(Add NaOH in increments, recording pH after each addition)

Data Plotting
(Graph pH vs. Volume of NaOH added)

Point of steepest slope on the titration curve)

'

( Determine Half-Equivalence Point )

( Determine Equivalence Point
(

(Volume of NaOH is half of the equivalence point volume)

Result: pKa = pH
(pH at the half-equivalence point)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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